Cas no 16887-61-9 (Benzoic acid, 3-bromo-,ion(1-))

• Product Name: Benzoic acid, 3-bromo-,ion(1-)
• CAS No: 16887-61-9
• MF: C₇H₄BrO₂
• MW: 200.009461402893
• CID: 151112
• PubChem ID: 177791
• Update Time: 2025-04-19

Benzoic acid, 3-bromo-,ion(1-) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-,ion(1-)
• 3-bromobenzoate
• Benzoicacid, m-bromo-, ion(1-) (8CI)
• m-Bromobenzoate
• m-Bromobenzoate ion
• m-Bromobenzoate(1-)
• DTXSID80168612
• 16887-61-9
• Benzoic acid, 3-bromo-, ion(1-)

• Inchi： 1S/C7H5BrO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,(H,9,10)/p-1
• InChI Key： VOIZNVUXCQLQHS-UHFFFAOYSA-M
• SMILES： BrC1=CC=CC(C(=O)[O-])=C1

Computed Properties

• Exact Mass: 198.93942
• Monoisotopic Mass: 198.939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• Boiling Point: 308.2°Cat760mmHg
• Flash Point: 140.2°C
• PSA: 40.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives